Cas no 2227819-85-2 (rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid)

Technical Introduction: rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative featuring an oxetane substituent, offering a unique structural motif for synthetic and medicinal chemistry applications. Its rigid, strained ring system enhances conformational control, making it valuable for probing steric and electronic effects in molecular design. The carboxylic acid functionality provides a versatile handle for further derivatization, while the ethyl-substituted oxetane moiety contributes to improved solubility and metabolic stability. This compound is particularly useful as an intermediate in the development of bioactive molecules, where its stereochemistry and functional group compatibility are advantageous. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid structure
2227819-85-2 structure
Product Name:rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
CAS No:2227819-85-2
MF:C9H14O3
MW:170.205663204193
CID:6219210
PubChem ID:165684233
Update Time:2025-06-10

rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
    • 2227819-85-2
    • EN300-1815572
    • Inchi: 1S/C9H14O3/c1-2-9(4-12-5-9)7-3-6(7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
    • InChI Key: VRYQJLQGZDXYAB-RNFRBKRXSA-N
    • SMILES: O1CC(CC)(C1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 170.094294304g/mol
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1815572-0.05g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
0.05g
$1129.0 2023-09-19
Enamine
EN300-1815572-0.1g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
0.1g
$1183.0 2023-09-19
Enamine
EN300-1815572-0.25g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
0.25g
$1235.0 2023-09-19
Enamine
EN300-1815572-0.5g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
0.5g
$1289.0 2023-09-19
Enamine
EN300-1815572-1.0g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
1g
$1100.0 2023-06-01
Enamine
EN300-1815572-2.5g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
2.5g
$2631.0 2023-09-19
Enamine
EN300-1815572-5.0g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
5g
$3189.0 2023-06-01
Enamine
EN300-1815572-10.0g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
10g
$4729.0 2023-06-01
Enamine
EN300-1815572-1g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
1g
$1343.0 2023-09-19
Enamine
EN300-1815572-5g
rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid
2227819-85-2
5g
$3894.0 2023-09-19

Additional information on rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227819-85-2)

Rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227819-85-2) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique cyclopropane and oxetane moieties, which contribute to its structural complexity and potential biological activity. The compound's racemic nature, denoted by the prefix "rac-", indicates that it is a mixture of enantiomers, each with distinct stereochemical configurations.

The chemical structure of rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring attached to a carboxylic acid group and a 3-ethyloxetane ring. The cyclopropane ring is known for its high reactivity due to the significant angle strain, making it an interesting scaffold for synthetic transformations. The oxetane ring, on the other hand, is a four-membered cyclic ether that provides additional structural rigidity and can influence the compound's pharmacological properties.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in drug design, as enantiomers can exhibit different biological activities, pharmacokinetics, and toxicological profiles. The racemic form of rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid offers a starting point for further enantioselective synthesis to explore the individual enantiomers' properties.

The synthesis of rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid has been reported in several studies. One common approach involves the reaction of an appropriate cyclopropyl carboxylic acid derivative with an ethyl-substituted oxetane precursor. The use of transition metal catalysts and chiral auxiliaries has been explored to achieve high stereoselectivity in these reactions. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropane and oxetane rings efficiently.

The biological activity of rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid has been investigated in various contexts. Preliminary studies have shown that this compound exhibits promising activity as an inhibitor of specific enzymes involved in metabolic pathways. For example, it has been found to inhibit the activity of certain kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its potential as a direct therapeutic agent, rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid can serve as a valuable building block for the synthesis of more complex molecules. Its unique structural features make it an attractive candidate for drug discovery programs aimed at developing novel therapeutics with improved efficacy and safety profiles.

The physicochemical properties of rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid have also been studied extensively. It is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain reagents and environmental factors. The compound's solubility in various solvents has been characterized, which is important for its use in synthetic reactions and biological assays.

In conclusion, rac-(1R,2R)-2-(3-ethyloxetan-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227819-85-2) represents a promising compound with potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activity make it an intriguing subject for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chiral chemistry and its impact on human health.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.